Cas no 2460748-91-6 (1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one hydrochloride)

• Product Name: 1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one hydrochloride
• CAS No: 2460748-91-6
• MF: C₇H₁₁ClN₂O
• MW: 174.628040552139
• MDL: MFCD32702877
• CID: 5327288
• PubChem ID: 154848949
• Update Time: 2025-05-21

1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-(methylamino)pyridin-2-one;hydrochloride
• Z4519434522
• 1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one hydrochloride

• MDL： MFCD32702877
• Inchi： 1S/C7H10N2O.ClH/c1-8-6-4-3-5-9(2)7(6)10;/h3-5,8H,1-2H3;1H
• InChI Key： OBJWNRCUQVUYBZ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(=CC=CN1C)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 206
• Topological Polar Surface Area: 32.299

Additional information on 1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one hydrochloride

1-Methyl-3-(Methylamino)-1,2-Dihydropyridin-2-One Hydrochloride

1-Methyl-3-(methylamino)-1,2-dihydropyridin-2-one hydrochloride, also known by its CAS number CAS No. 2460748-91-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their role as calcium channel blockers and their applications in cardiovascular drugs. The molecule's structure is characterized by a dihydropyridine ring system with specific substituents that confer unique chemical and biological properties.

The dihydropyridine core of this compound is a six-membered ring containing two nitrogen atoms. The substituents on this ring include a methyl group at position 1 and a methylamino group at position 3. These groups play a crucial role in stabilizing the molecule's conformation and influencing its pharmacokinetic properties. The hydrochloride salt form indicates that the compound exists as the hydrochloric acid salt, which is often preferred for pharmaceutical applications due to its improved solubility and stability.

Recent studies have highlighted the potential of 1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one hydrochloride as a precursor or intermediate in the synthesis of more complex bioactive molecules. For instance, researchers have explored its use in the development of novel antihypertensive agents by modifying the substituents on the dihydropyridine ring to enhance selectivity and efficacy. These modifications have led to compounds with improved bioavailability and reduced side effects compared to traditional calcium channel blockers.

In terms of synthesis, this compound can be prepared through a variety of methods, including condensation reactions involving aldehydes and amines. One common approach involves the reaction of methylamine with an appropriately substituted aldehyde in the presence of an acid catalyst. The resulting imine intermediate is then subjected to cyclization to form the dihydropyridine ring system. Optimization of reaction conditions, such as temperature and pH, has been shown to significantly impact the yield and purity of the final product.

The biological activity of 1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one hydrochloride has been extensively studied in vitro and in vivo models. Experimental data suggest that this compound exhibits moderate calcium channel blocking activity, making it a promising candidate for further exploration in therapeutic applications. Additionally, its ability to modulate other cellular pathways, such as those involved in inflammation and oxidative stress, has opened new avenues for research into its potential use in treating neurodegenerative diseases.

From an industrial perspective, the synthesis and characterization of this compound are critical steps in drug discovery pipelines. Its stability under various storage conditions and its compatibility with common pharmaceutical excipients make it an attractive candidate for formulation development. Furthermore, advances in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled precise determination of its purity and structural integrity.

In conclusion, 1-methyl-3-(methylamino)-1,2-dihydropyridin-2-one hydrochloride represents a valuable compound with diverse applications in both academic research and industrial drug development. Its unique chemical structure, coupled with its promising biological properties, positions it as a key player in the ongoing quest for innovative therapeutic agents.